Cas no 73693-25-1 (2-Anthracenebutanoicacid)

• Product Name: 2-Anthracenebutanoicacid
• CAS No: 73693-25-1
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 566745
• PubChem ID: 101380
• Update Time: 2025-04-19

2-Anthracenebutanoicacid Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenebutanoicacid
• 4-(2-anthryl)butanoic acid
• 4-anthracen-2-ylbutanoic acid
• 2-Anthracenebutyric acid
• 4-(2-Anthryl)-1-butanoic acid
• 4-(ANTHRACEN-2-YL)BUTANOIC ACID
• 4-[2]Anthryl-buttersaeure
• 4-[2]anthryl-butyric acid
• 4-ABA
• AC1L2QPS
• AC1Q5W1J
• AG-G-91782
• AEUBCEDJMLUFGL-UHFFFAOYSA-N
• NSC409080
• NSC 409080
• NSC-409080
• 73693-25-1
• SCHEMBL11032522
• DTXSID10223985
• 2-Anthracenebutanoic acid

• Inchi： 1S/C18H16O2/c19-18(20)7-3-4-13-8-9-16-11-14-5-1-2-6-15(14)12-17(16)10-13/h1-2,5-6,8-12H,3-4,7H2,(H,19,20)
• InChI Key： AEUBCEDJMLUFGL-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC2C=C3C=CC=CC3=CC=2C=1)=O

Computed Properties

• Exact Mass: 264.11508
• Monoisotopic Mass: 264.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 487.2°C at 760 mmHg
• Flash Point: 383.7°C
• Refractive Index: 1.678
• PSA: 37.3